3-Fluoro-4-[(5-fluoropyridin-3-yl)sulfonylamino]benzoic acid

• IUPAC Name: 3-fluoro-4-[(5-fluoropyridin-3-yl)sulfonylamino]benzoic acid
• InChI: InChI=1S/C12H8F2N2O4S/c13-8-4-9(6-15-5-8)21(19,20)16-11-2-1-7(12(17)18)3-10(11)14/h1-6,16H,(H,17,18)
• InChI Key: YUPQSKQNPDRVOQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C(=O)O)F)NS(=O)(=O)C2=CN=CC(=C2)F
• Molecular Formula: C12H8F2N2O4S
• Molecular Weight: 314.27 g/mol

Description

3-Fluoro-4-[(5-fluoropyridin-3-yl)sulfonylamino]benzoic acid, also known as FSBA, is a chemical compound that has gained significant attention in scientific research due to its unique properties. It belongs to the class of sulfonamide-containing compounds and has been used in various biological studies.

Mechanism of Action

3-Fluoro-4-[(5-fluoropyridin-3-yl)sulfonylamino]benzoic acid acts as a sulfonamide-containing compound that can react with cysteine residues in proteins and peptides. The reaction between 3-Fluoro-4-[(5-fluoropyridin-3-yl)sulfonylamino]benzoic acid and cysteine results in the formation of a covalent bond, which can modify the protein or peptide. This modification can alter the function of the protein or peptide and can be used to study the structure and function of proteins and peptides.
Biochemical and Physiological Effects:
3-Fluoro-4-[(5-fluoropyridin-3-yl)sulfonylamino]benzoic acid has been shown to have a variety of biochemical and physiological effects. It has been used to study protein-protein interactions and protein-ligand interactions. 3-Fluoro-4-[(5-fluoropyridin-3-yl)sulfonylamino]benzoic acid can also be used to study the structure and function of proteins and peptides. In addition, 3-Fluoro-4-[(5-fluoropyridin-3-yl)sulfonylamino]benzoic acid has been shown to have anti-inflammatory and anti-cancer properties.

Advantages and Limitations for Lab Experiments

3-Fluoro-4-[(5-fluoropyridin-3-yl)sulfonylamino]benzoic acid has several advantages for lab experiments. It is a relatively simple compound to synthesize and can be easily purified. 3-Fluoro-4-[(5-fluoropyridin-3-yl)sulfonylamino]benzoic acid is also stable under a wide range of conditions, making it suitable for use in a variety of experiments. However, 3-Fluoro-4-[(5-fluoropyridin-3-yl)sulfonylamino]benzoic acid has some limitations. It can only react with cysteine residues in proteins and peptides, limiting its use to studies involving cysteine-containing proteins and peptides. In addition, the covalent bond formed between 3-Fluoro-4-[(5-fluoropyridin-3-yl)sulfonylamino]benzoic acid and cysteine residues can be irreversible, making it difficult to reverse the modification.

Future Directions

There are several future directions for the use of 3-Fluoro-4-[(5-fluoropyridin-3-yl)sulfonylamino]benzoic acid in scientific research. One potential application is in the study of protein-protein interactions and protein-ligand interactions in complex biological systems. 3-Fluoro-4-[(5-fluoropyridin-3-yl)sulfonylamino]benzoic acid can be used to selectively label specific amino acid residues in proteins and peptides, allowing for the study of the interactions between these molecules. Another potential application is in the development of new drugs for the treatment of inflammatory and cancer-related diseases. 3-Fluoro-4-[(5-fluoropyridin-3-yl)sulfonylamino]benzoic acid has been shown to have anti-inflammatory and anti-cancer properties, making it a promising candidate for drug development. Finally, 3-Fluoro-4-[(5-fluoropyridin-3-yl)sulfonylamino]benzoic acid can be used in the development of new diagnostic tools for the detection of cysteine-containing proteins and peptides in biological samples.

Synthesis Methods

The synthesis of 3-Fluoro-4-[(5-fluoropyridin-3-yl)sulfonylamino]benzoic acid involves the reaction of 3-fluoro-4-aminobenzoic acid with 5-fluoropyridine-3-sulfonyl chloride in the presence of a base. The reaction takes place in an organic solvent, such as dichloromethane or acetonitrile, and is typically carried out at room temperature or under reflux conditions. The resulting product is purified by column chromatography or recrystallization.

Scientific Research Applications

3-Fluoro-4-[(5-fluoropyridin-3-yl)sulfonylamino]benzoic acid has been used in various scientific research studies due to its ability to modify proteins and peptides. It is commonly used as a chemical probe to study protein-protein interactions and protein-ligand interactions. 3-Fluoro-4-[(5-fluoropyridin-3-yl)sulfonylamino]benzoic acid can be used to label specific amino acid residues, such as cysteine, in proteins and peptides. This labeling can be used to study the structure and function of proteins and peptides.